BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Proper Disposal of Laboratory
Reagents: A General Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NR160

Cat. No.: B3025737

The responsible disposal of laboratory reagents is a critical component of ensuring a safe and
compliant research environment. While "NR160" does not correspond to a universally
recognized chemical identifier, it is likely an internal designation for a specific substance. To
ensure proper disposal, it is imperative to refer to the manufacturer's Safety Data Sheet (SDS)
for the specific product you are using. This document contains essential information regarding
the material's properties, hazards, and safe handling and disposal procedures.

Locating and Interpreting Disposal Information

The primary source for disposal information is the Safety Data Sheet (SDS) provided by the
chemical manufacturer. Key sections to consult are:

e Section 7: Handling and Storage: This section provides guidance on safe handling practices,
which can inform disposal procedures.

e Section 8: Exposure Controls/Personal Protection: This outlines the necessary personal
protective equipment (PPE) to be worn when handling the substance, including during
disposal.

e Section 13: Disposal Considerations: This section provides specific instructions for the
disposal of the chemical, including whether it can be neutralized, treated in-house, or must
be disposed of as hazardous waste.
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e Section 14: Transport Information: This provides classification information for shipping and
transport, which is relevant if the waste is to be sent to a specialized disposal facility.

e Section 15: Regulatory Information: This details the specific regulations that apply to the

substance.

General Laboratory Chemical Disposal Workflow

The following diagram illustrates a general workflow for determining the appropriate disposal
route for a laboratory chemical. This process should always be conducted in consultation with
your institution's Environmental Health and Safety (EHS) department.
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Step 1: Information Gathering

Identify the chemical
(e.g., 'NR160")

\
Locate the Safety Data Sheet (SDS)

Step 2: Hazag;i Assessment

Review SDS Sections 2 & 11:
Hazards Identification & Toxicological Information

Is the substance
hazardous?

No

Jtep 3: Disposal Pathway Determination

Review SDS Section 13: Follow institutional protocols for
Disposal Considerations non-hazardous waste disposal

Specific disposal
instructions provided?

Consult Institutional EHS for guidance Yes (Hazardous)

Y A

Follow institutional protocols for
hazardous waste disposal

Step 4: Execution
\ 4 Y

Wear appropriate PPE
(SDS Section 8)

Y

Package and label waste
according to EHS guidelines

A

Arrange for waste pickup
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A generalized workflow for the proper disposal of laboratory chemicals.
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Data Summary for Disposal Procedures

Once you have obtained the SDS for your specific reagent, you can use the following table to

summarize the critical information for quick reference. This table should be filled out for each

specific chemical you are working with.

Parameter

Information from SDS

Institutional Protocol

Chemical Name/Identifier

e.g., NR160 (from product
label)

Primary Hazards

e.g., Flammable, Corrosive,
Toxic (SDS Section 2)

Personal Protective Equipment
(PPE)

e.g., Nitrile gloves, safety
goggles, lab coat (SDS
Section 8)

In-Lab

Neutralization/Treatment

e.g., Neutralize with sodium
bicarbonate (SDS Section 13)

Waste Container Type

e.g., Labeled, sealed,
compatible container (SDS
Section 7)

Hazardous Waste Code

e.g., D001 (Ignitable) (SDS
Section 13/15)

EHS Contact Information

e.g., --INVALID-LINK--, x5-
R

Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions provided in the Safety Data Sheet for the chemical you are using and consult with

your institution's Environmental Health and Safety department to ensure full compliance with all

local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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